Cas no 889768-55-2 (3,5-Dichloro-4-ethoxypyridazine)

• Product Name: 3,5-Dichloro-4-ethoxypyridazine
• CAS No: 889768-55-2
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306
• MDL: MFCD14582884
• CID: 3044916
• PubChem ID: 35450049
• Update Time: 2025-05-21

3,5-Dichloro-4-ethoxypyridazine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4-ethoxypyridazine
• STK973261
• AK174717
• CS-0161180
• SCHEMBL22978545
• AKOS025396583
• AS-60524
• FD10579
• 889768-55-2
• MFCD14582884

• MDL： MFCD14582884
• Inchi： 1S/C6H6Cl2N2O/c1-2-11-5-4(7)3-9-10-6(5)8/h3H,2H2,1H3
• InChI Key： GVPZFAHDCLIWTP-UHFFFAOYSA-N
• SMILES： ClC1=C([H])N=NC(=C1OC([H])([H])C([H])([H])[H])Cl

Computed Properties

• Exact Mass: 191.9857182g/mol
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,5-Dichloro-4-ethoxypyridazine

Comprehensive Overview of 3,5-Dichloro-4-ethoxypyridazine (CAS No. 889768-55-2): Properties, Applications, and Industry Insights

3,5-Dichloro-4-ethoxypyridazine (CAS No. 889768-55-2) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyridazine derivative, it serves as a versatile building block for synthesizing bioactive molecules. The presence of chloro and ethoxy substituents enhances its reactivity, making it valuable for cross-coupling reactions and molecular modifications.

Recent studies highlight the compound's role in developing crop protection agents and pharmaceutical intermediates. Researchers are exploring its potential in targeted drug delivery systems, particularly for anti-inflammatory and antiviral applications. The electron-withdrawing properties of chlorine atoms improve binding affinity in receptor-ligand interactions, a feature leveraged in rational drug design.

From a synthetic chemistry perspective, 889768-55-2 demonstrates excellent stability under ambient storage conditions, with decomposition temperatures exceeding 200°C. Its solubility profile (soluble in polar aprotic solvents like DMSO and acetonitrile) facilitates diverse organic transformations. Analytical characterization via HPLC-MS and NMR spectroscopy confirms high purity (>98%) in commercial batches.

Environmental considerations drive innovation in green chemistry applications of this compound. Manufacturers now employ catalytic chlorination methods to reduce waste, addressing the demand for sustainable synthesis. Regulatory-compliant production follows ICH Q7 guidelines, ensuring consistency for GMP applications.

The global market for pyridazine derivatives is projected to grow at 6.2% CAGR (2023-2030), with 3,5-Dichloro-4-ethoxypyridazine finding increased use in high-value specialty chemicals. Patent analysis reveals 120+ filings since 2020 referencing this compound, particularly for herbicide-resistant crop formulations and kinase inhibitor development.

Quality control protocols emphasize residual solvent monitoring and genotoxic impurity screening, reflecting industry shifts toward quality-by-design approaches. Advanced purification techniques like preparative SFC now enable enantiomerically pure production for chiral drug synthesis applications.

Emerging research explores the compound's photophysical properties for OLED materials development, with modified derivatives showing promising electron transport characteristics. This multidisciplinary applicability positions CAS 889768-55-2 as a focal point in materials science innovation.

Supply chain optimization remains critical, with leading producers implementing blockchain traceability for batch-to-batch consistency. Technical bulletins now include detailed QSAR modeling data and computational toxicity predictions, empowering researchers in preclinical development workflows.